Cas no 141038-65-5 (2H-Furo[2,3-b][1,4]diazepin-2-one, 8-cyclohexyl-8a-ethoxy-3-(ethoxydiphenylsilyl)-8,8a-dihydro-5-(4-methylphenyl)-)

2H-Furo[2,3-b][1,4]diazepin-2-one, 8-cyclohexyl-8a-ethoxy-3-(ethoxydiphenylsilyl)-8,8a-dihydro-5-(4-methylphenyl)- structure
141038-65-5 structure
Product Name:2H-Furo[2,3-b][1,4]diazepin-2-one, 8-cyclohexyl-8a-ethoxy-3-(ethoxydiphenylsilyl)-8,8a-dihydro-5-(4-methylphenyl)-
CAS No:141038-65-5
MF:C36H40N2O4Si
MW:592.799310684204
CID:1300280
Update Time:2023-04-03

2H-Furo[2,3-b][1,4]diazepin-2-one, 8-cyclohexyl-8a-ethoxy-3-(ethoxydiphenylsilyl)-8,8a-dihydro-5-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2H-Furo[2,3-b][1,4]diazepin-2-one,8-cyclohexyl-8a-ethoxy-3-(ethoxydiphenylsilyl)-8,8a-dihydro-5-(4-methylphenyl)-
    • 2H-Furo[2,3-b][1,4]diazepin-2-one, 8-cyclohexyl-8a-ethoxy-3-(ethoxydiphenylsilyl)-8,8a-dihydro-5-(4-methylphenyl)-
    • Inchi: 1S/C36H40N2O4Si/c1-4-40-36-34(37-32(28-23-21-27(3)22-24-28)25-26-38(36)29-15-9-6-10-16-29)33(35(39)42-36)43(41-5-2,30-17-11-7-12-18-30)31-19-13-8-14-20-31/h7-8,11-14,17-26,29H,4-6,9-10,15-16H2,1-3H3
    • InChI Key: ZWPAQCWZVKJOKZ-UHFFFAOYSA-N
    • SMILES: N1(C2CCCCC2)C=CC(C2=CC=C(C)C=C2)=NC2=C([Si](OCC)(C3=CC=CC=C3)C3=CC=CC=C3)C(=O)OC12OCC
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